4-(Trifluoromethoxy)benzotrifluoride
Overview
Description
4-(Trifluoromethoxy)benzotrifluoride is a useful research compound. Its molecular formula is C8H4F6O and its molecular weight is 230.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electron-Withdrawing Properties
- Electron-Withdrawing Substituent: The trifluoromethoxy group, such as in 4-(trifluoromethoxy)anisole, exhibits superior electron-withdrawing properties compared to methoxy and trifluoromethyl groups. This impacts the basicity of arylmetal compounds even when located in meta or para positions, affecting their chemical reactivity (Castagnetti & Schlosser, 2002).
Material Properties
- Thermal and Mechanical Properties in Epoxy Resins: In the study of fluorine-containing epoxy resins, such as 4-DGEBTF, the presence of the fluorine group significantly influenced cure behavior, thermal stability, and mechanical properties, demonstrating the potential for advanced material applications (Heo & Park, 2009).
Solvent Applications
- Use in Organic and Fluorous Synthesis: Benzotrifluoride derivatives, including those with trifluoromethoxy groups, are highlighted for their utility as solvents in both traditional organic synthesis and fluorous synthesis. Their environmental friendliness and inert nature make them suitable for a wide range of chemical reactions (Maul et al., 1999).
Liquid Crystal Applications
- New Organic Compounds for Infrared Region: Research on compounds based on 4′-(trifluoromethoxy)-[1,1′-biphenyl]-4-yl-4-(trifluoromethoxy) benzoate core for liquid crystal applications demonstrates the potential of such materials in the infrared region, highlighting the influence of fluorine atoms on mesomorphic properties and infrared spectral properties (Harmata & Herman, 2021).
Structural and Conformation Studies
- Geometric Structure and Conformation: The structure and conformational properties of 4-fluoro(trifluoromethoxy)benzene were investigated using techniques like gas electron diffraction and quantum chemical calculations, providing insight into the molecular geometry and energy states relevant to chemical synthesis (Shishkov et al., 2004).
Electrochemical Applications
- Electrochemistry in Benzotrifluoride: Benzotrifluoride, including its trifluoromethoxy derivatives, has been used in electrochemical studies of transition metal complexes, demonstrating its utility as a noncoordinating solvent that bridges organic and fluorous phases (Ohrenberg & Geiger, 2000).
Safety and Hazards
The safety data sheet for 4-(Trifluoromethoxy)benzotrifluoride suggests that it should be handled with care. It should not be ingested, and contact with skin, eyes, or clothing should be avoided . It should be used only under a chemical fume hood, and exposure to heat, flames, and sparks should be avoided .
Mechanism of Action
- The primary targets of 4-(Trifluoromethoxy)benzotrifluoride are not explicitly documented in the available literature. However, it is part of the class of organic compounds known as trifluoromethylbenzenes . These compounds contain a benzene ring substituted with one or more trifluoromethyl groups .
- Copper-mediated aromatic trifluoromethylation has been studied and applied extensively. Various CuCF3 reagents, either preformed or generated in situ, have demonstrated good reactivity toward haloarenes or their analogues .
Target of Action
Mode of Action
Biochemical Analysis
Biochemical Properties
4-(Trifluoromethoxy)benzotrifluoride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to cause skin and eye irritation, indicating its interaction with skin and eye proteins . The compound may also cause respiratory irritation, suggesting its interaction with respiratory enzymes and proteins . These interactions are primarily due to the compound’s ability to form hydrogen bonds and other weak interactions with biomolecules.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound can lead to changes in gene expression related to skin and eye irritation . Additionally, it may disrupt cellular metabolism by interacting with metabolic enzymes, leading to altered metabolic flux and metabolite levels.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, inhibiting or activating enzymes and altering gene expression. For instance, the compound’s ability to cause skin and eye irritation suggests that it may inhibit enzymes involved in skin and eye protection . Additionally, its interaction with respiratory proteins indicates that it may activate or inhibit respiratory enzymes, leading to respiratory irritation .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. The compound’s stability and degradation play a crucial role in its long-term effects on cellular function. For example, prolonged exposure to this compound can lead to persistent skin and eye irritation . Additionally, the compound’s degradation products may have different biochemical properties, further influencing its long-term effects.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may cause mild skin and eye irritation . At high doses, it can lead to severe respiratory irritation and other toxic effects . These threshold effects highlight the importance of dosage in determining the compound’s biochemical and cellular effects.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, affecting metabolic flux and metabolite levels. For instance, the compound’s interaction with respiratory enzymes suggests its involvement in respiratory metabolic pathways . Additionally, its ability to cause skin and eye irritation indicates its participation in skin and eye metabolic pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are crucial for its biochemical effects. The compound is likely transported by specific transporters and binding proteins, influencing its localization and accumulation . For example, its interaction with respiratory proteins suggests that it may be transported to respiratory tissues, leading to respiratory irritation .
Subcellular Localization
The subcellular localization of this compound affects its activity and function. The compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications . For instance, its ability to cause skin and eye irritation suggests that it may localize to skin and eye cells, affecting their function .
Properties
IUPAC Name |
1-(trifluoromethoxy)-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F6O/c9-7(10,11)5-1-3-6(4-2-5)15-8(12,13)14/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNJSCLOFYSBUMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30380428 | |
Record name | 1-(Trifluoromethoxy)-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30380428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80258-33-9 | |
Record name | 1-(Trifluoromethoxy)-4-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30380428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 80258-33-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.